But-3-en-2-yl 2-aminobenzoate

• CAS RN: 186135-57-9
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: but-3-en-2-yl 2-aminobenzoate
• InChI: InChI=1S/C11H13NO2/c1-3-8(2)14-11(13)9-6-4-5-7-10(9)12/h3-8H,1,12H2,2H3
• InChI Key: ZOAPWJIXOAGEPJ-UHFFFAOYSA-N
• SMILES: CC(C=C)OC(=O)C1=CC=CC=C1N
• synonyms: 3-Buten-2-ol,2-aminobenzoate(9CI)

Description

But-3-en-2-yl 2-aminobenzoate, also known as Benzocaine, is a local anesthetic commonly used in medical and dental procedures. It is a white, crystalline powder with a molecular formula of C9H11NO2. Benzocaine is a widely used anesthetic due to its effectiveness and low toxicity.

Mechanism Of Action

But-3-en-2-yl 2-aminobenzoate works by blocking the voltage-gated sodium channels in the nerve membranes, preventing the generation and propagation of action potentials. This results in the loss of sensation in the affected area. But-3-en-2-yl 2-aminobenzoate has a fast onset of action and a relatively short duration of action.

Biochemical And Physiological Effects

But-3-en-2-yl 2-aminobenzoate is metabolized in the liver by esterases to produce para-aminobenzoic acid and ethanol. It is excreted in the urine as the metabolites. But-3-en-2-yl 2-aminobenzoate has a low toxicity, but it can cause allergic reactions in some people. Prolonged use or overuse of But-3-en-2-yl 2-aminobenzoate can cause methemoglobinemia, a condition in which the blood is unable to transport oxygen effectively.

Advantages And Limitations For Lab Experiments

But-3-en-2-yl 2-aminobenzoate is a widely used local anesthetic in laboratory experiments due to its effectiveness and low toxicity. It is easy to handle and can be dissolved in various solvents. However, But-3-en-2-yl 2-aminobenzoate has a short duration of action, which limits its use in experiments that require long-term anesthesia.

Future Directions

There are several future directions for the research and development of But-3-en-2-yl 2-aminobenzoate. One direction is the development of new anesthetic agents based on the structure of But-3-en-2-yl 2-aminobenzoate. Another direction is the investigation of the mechanism of action of But-3-en-2-yl 2-aminobenzoate on the voltage-gated sodium channels. Additionally, the use of But-3-en-2-yl 2-aminobenzoate in combination with other drugs for pain management is an area of interest for future research.
Conclusion:
In conclusion, But-3-en-2-yl 2-aminobenzoate is a local anesthetic that is widely used in medical and dental procedures. It is also used in scientific research to study the effects of local anesthesia on nerve function. But-3-en-2-yl 2-aminobenzoate works by blocking the voltage-gated sodium channels in the nerve membranes, and it has a fast onset of action and a relatively short duration of action. But-3-en-2-yl 2-aminobenzoate has a low toxicity, but it can cause allergic reactions and methemoglobinemia in some people. There are several future directions for the research and development of But-3-en-2-yl 2-aminobenzoate, including the development of new anesthetic agents and investigation of its mechanism of action.

Synthesis Methods

But-3-en-2-yl 2-aminobenzoate can be synthesized by the esterification of p-aminobenzoic acid with ethanol in the presence of a strong acid catalyst. The reaction yields But-3-en-2-yl 2-aminobenzoate and water. The purity of But-3-en-2-yl 2-aminobenzoate can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

But-3-en-2-yl 2-aminobenzoate is commonly used as a local anesthetic in medical and dental procedures. It is also used as a topical pain reliever in various over-the-counter products. In scientific research, But-3-en-2-yl 2-aminobenzoate is used as a tool to study the effects of local anesthesia on nerve function. It is also used as a model compound for the development of new anesthetic agents.